Cas no 144748-26-5 (1H-Imidazole, 4-methyl-1-pentyl-)

1H-Imidazole, 4-methyl-1-pentyl- structure
144748-26-5 structure
Product name:1H-Imidazole, 4-methyl-1-pentyl-
CAS No:144748-26-5
MF:C9H16N2
MW:152.23674
CID:1315131
PubChem ID:529337

1H-Imidazole, 4-methyl-1-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 4-methyl-1-pentyl-
    • 4-methyl-1-pentylimidazole
    • 4-methyl-1-pentyl-1h-imidazole
    • 1H-Imidazole, 4-methyl-1-pentyl
    • XKFFEMCWONYMOP-UHFFFAOYSA-N
    • 144748-26-5
    • SCHEMBL8591843
    • DTXSID90336148
    • Inchi: InChI=1S/C9H16N2/c1-3-4-5-6-11-7-9(2)10-8-11/h7-8H,3-6H2,1-2H3
    • InChI Key: XKFFEMCWONYMOP-UHFFFAOYSA-N
    • SMILES: CCCCCN1C=C(N=C1)C

Computed Properties

  • Exact Mass: 152.13148
  • Monoisotopic Mass: 152.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82

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